2-[(2-Aminoethyl)(benzyl)amino]acetic acid

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 2-[2-aminoethyl(benzyl)amino]acetic acid
• InChI: InChI=1S/C11H16N2O2/c12-6-7-13(9-11(14)15)8-10-4-2-1-3-5-10/h1-5H,6-9,12H2,(H,14,15)
• InChI Key: YQBGDJWOXFIYMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCN)CC(=O)O

Description

2-[(2-Aminoethyl)(benzyl)amino]acetic acid is a synthetic compound featuring a glycine backbone modified with a benzyl group and a 2-aminoethyl substituent on the nitrogen atom. Its molecular formula is C₁₁H₁₅N₃O₂, with a molecular weight of 221.26 g/mol. The compound’s structure combines a polar acetic acid moiety with aromatic (benzyl) and aliphatic amine (2-aminoethyl) groups, enabling diverse interactions in biochemical systems. It has been studied for its role in inhibiting non-enzymatic glycosylation, a process linked to age-related disorders such as diabetes complications and neurodegenerative diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Aminoethyl)(benzyl)amino]acetic acid typically involves the reaction of benzylamine with glycine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process involves the following steps:

Reaction of Benzylamine with Glycine: Benzylamine is reacted with glycine in the presence of a suitable catalyst.

Purification: The resulting product is purified using techniques such as recrystallization or chromatography to obtain pure 2-[(2-Aminoethyl)(benzyl)amino]acetic acid.

Industrial Production Methods

In an industrial setting, the production of 2-[(2-Aminoethyl)(benzyl)amino]acetic acid may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Aminoethyl)(benzyl)amino]acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and benzyl groups can undergo substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

2-[(2-Aminoethyl)(benzyl)amino]acetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential role in biological processes and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 2-[(2-Aminoethyl)(benzyl)amino]acetic acid involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Solubility and Stability

• 2-[(2-Aminoethyl)(benzyl)amino]acetic acid: Polar carboxylic acid and amine groups enhance water solubility, but the benzyl group may reduce it slightly. Stability under physiological conditions is moderate, with sensitivity to proteases .
• 2-[benzyl(phenyl)amino]acetic acid: Reduced solubility due to the hydrophobic phenyl group; stable in organic solvents .
• N-Boc-N-benzylglycine : The Boc group increases hydrophobicity, making it less water-soluble but more stable during synthetic reactions .
• PNA backbone: Exceptional stability against enzymatic degradation due to the non-natural polyamide structure, enabling prolonged activity in vivo .

Research Findings

• Efficacy in Glycosylation Inhibition : The target compound demonstrated 70% inhibition of advanced glycation end-products (AGEs) in vitro, outperforming its thienyl-substituted analog (55%) due to stronger hydrophobic interactions from the benzyl group .
• Binding Affinity: PNAs with the 2-aminoethyl backbone bind to complementary DNA with 10× higher affinity than unmodified oligonucleotides, attributed to charge-neutral interactions .
• Synthetic Utility : N-Boc-N-benzylglycine is used in >90% yield for synthesizing protected peptide fragments, highlighting its role in scalable pharmaceutical production .

Biological Activity

2-[(2-Aminoethyl)(benzyl)amino]acetic acid, also known as benzylaminoethylglycine, is a compound of interest in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and applications, supported by relevant case studies and research findings.

Chemical Structure and Properties

The compound features an amino acid backbone with a benzyl group attached to an aminoethyl side chain. Its chemical structure can be represented as follows:

$$\text{C}_{11}\text{H}_{16}\text{N}_{2}\text{O}_{2}$$

This structure contributes to its interactions with various biological targets, making it a candidate for further pharmacological studies.

Antimicrobial Properties

Recent studies have demonstrated that 2-[(2-aminoethyl)(benzyl)amino]acetic acid exhibits significant antimicrobial activity. The compound has been tested against various bacterial strains, showing promising results in inhibiting growth.

Table 1: Antimicrobial Activity of 2-[(2-Aminoethyl)(benzyl)amino]acetic Acid

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	0.0195 mg/mL
Staphylococcus aureus	0.0048 mg/mL
Pseudomonas aeruginosa	0.0098 mg/mL

These findings indicate that the compound could serve as a lead for developing new antimicrobial agents, particularly against resistant strains.

Anti-inflammatory Effects

In vitro studies have suggested that this compound may possess anti-inflammatory properties. It has been shown to inhibit pro-inflammatory cytokine production in macrophages, indicating a potential mechanism for reducing inflammation in various conditions.

Case Study:
A study involving the administration of 2-[(2-aminoethyl)(benzyl)amino]acetic acid in a murine model of inflammation demonstrated a significant reduction in edema and inflammatory markers compared to control groups. This suggests its potential utility in treating inflammatory diseases.

The biological activity of 2-[(2-aminoethyl)(benzyl)amino]acetic acid is believed to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in bacterial cell wall synthesis or inflammatory pathways.
• Receptor Interaction : It could modulate the activity of receptors associated with inflammation or microbial resistance.
• Signal Transduction Pathways : The compound may affect key signaling pathways that regulate immune responses and cellular proliferation.

Research Findings

Recent literature has explored the structure-activity relationship (SAR) of similar compounds, highlighting how modifications to the amino and benzyl groups can enhance biological activity. For instance, adding different functional groups can improve binding affinity to target enzymes or receptors.

Table 2: Structure-Activity Relationship Insights

Compound Variation	Biological Activity
Benzyl group modification	Increased antimicrobial potency
Amino group substitution	Enhanced anti-inflammatory effects